Molybdenum-98

• CAS No.: 14392-20-2
• Molecular Formula: Mo
• Molecular Weight: 97.905404 g/mol
• IUPAC Name: molybdenum-98
• InChI: InChI=1S/Mo/i1+2
• InChI Key: ZOKXTWBITQBERF-NJFSPNSNSA-N
• SMILES: [Mo]
• Isomeric SMILES: [98Mo]
• Synonyms: Molybdenum; Molybdenum 98; Molybdenum-98

Description

Molybdenum-98 is a stable, non-radioactive isotope and the most abundant naturally occurring isotope of molybdenum, with a natural abundance of 24.29% . It possesses standard molybdenum physical properties, including a high melting point of 2623°C and a density of 10.223 g/cm³ . The primary research application of enriched this compound targets is in the production of the medical radioisotope Molybdenum-99 via neutron capture . In this process, Mo-98 nuclei absorb neutrons in a high-flux nuclear reactor to become Mo-99, which is the parent isotope of Technetium-99m (Tc-99m) . Tc-99m is a critical diagnostic tool used in millions of nuclear medicine imaging procedures annually, including SPECT scans, and for diagnosing heart disease, bone disease, and various cancers . It is important for researchers to note that Mo-99 produced via this (n,γ) route has a lower specific activity compared to fission-produced Mo-99, which is a key consideration for technetium generator design and application . This compound is supplied as a high-purity material for research purposes. This product is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic use.

Nuclear Structure and Reaction Dynamics of Molybdenum 98

Investigations into Molybdenum-98 Nuclear Energy Levels

The arrangement of protons and neutrons within the ⁹⁸Mo nucleus gives rise to a distinct set of discrete energy levels. The study of these levels, particularly the excited states, is fundamental to understanding the collective and single-particle motions of nucleons.

Spectroscopic Analysis of this compound Excited States

Spectroscopic techniques are instrumental in determining the energy, spin, and parity of the excited states of ⁹⁸Mo. These experiments, often involving the detection of gamma rays emitted during the de-excitation of the nucleus, have allowed for the construction of a detailed level scheme. The ground state of ⁹⁸Mo is a 0+ state, and a rich spectrum of excited states has been identified and characterized.

Below is a table of some of the adopted energy levels of this compound, detailing their energy, spin, and parity.

Energy (keV)	Spin and Parity (Jπ)
0.0	0+
734.5	0+
787.4	2+
1436.5	2+
1510.5	4+
1759.1	3-
2033.4	2+
2096.3	4+
2212.8	6+

Determination of E2 and M1 Reduced Matrix Elements in this compound

The transitions between the nuclear energy levels of ⁹⁸Mo are characterized by the emission of electromagnetic radiation, primarily electric quadrupole (E2) and magnetic dipole (M1) transitions. The probabilities of these transitions are quantified by the reduced matrix elements, B(E2) and B(M1), which provide critical information about the collective nature and single-particle configurations of the involved nuclear states.

Studies involving techniques such as Coulomb excitation and lifetime measurements have been employed to determine these matrix elements. For instance, the transition from the first excited 2+ state to the 0+ ground state is a pure E2 transition, and its B(E2) value is a key indicator of the collective deformation of the nucleus. The Interacting Boson Model (IBM) has been utilized to theoretically calculate these values, showing a good agreement with experimental data and suggesting a transitional character for ⁹⁸Mo between spherical and deformed shapes. ekb.egihep.ac.cn

The mixing of different nuclear configurations can lead to mixed M1/E2 transitions between certain states. The E2/M1 mixing ratio, denoted as δ, provides further insight into the structure of the involved wave functions. For ⁹⁸Mo, it has been observed that the first two 2+ states are significantly mixed. ihep.ac.cn

Below is a table summarizing some of the experimental B(E2) values for transitions in this compound.

Transition	B(E2) value (W.u.)
2⁺₁ → 0⁺₁	35.4
2⁺₂ → 0⁺₁	0.14
2⁺₂ → 2⁺₁	42
4⁺₁ → 2⁺₁	56

This compound in Nuclear Reactions

This compound serves as a target material in a variety of nuclear reactions, enabling the study of nuclear forces, reaction mechanisms, and the production of other isotopes.

Neutron Capture Cross Section Studies of this compound(n,γ)Molybdenum-99 Reactions

The neutron capture reaction on ⁹⁸Mo, which produces Molybdenum-99 (⁹⁹Mo), is of significant interest, particularly for its role in the production of the medical isotope Technetium-99m. The probability of this reaction occurring is described by the neutron capture cross-section. For thermal neutrons, the cross-section for the ⁹⁸Mo(n,γ)⁹⁹Mo reaction is approximately 0.13 barns. nih.gov However, the cross-section exhibits significant resonances at higher neutron energies. The resonance integral, which is a measure of the capture probability over the epithermal neutron energy range, is about 6.9 barns. This indicates that the reaction is more probable with neutrons of specific higher energies.

The following table presents the neutron capture cross-section of this compound at various neutron energies.

Neutron Energy	Cross Section (barns)
0.0253 eV (Thermal)	0.130
Resonance Integral	6.552
14 MeV	0.001012

Proton Scattering Experiments on this compound

Proton scattering experiments, both elastic and inelastic, on ⁹⁸Mo targets provide valuable information about the nuclear matter distribution and the collective excited states of the nucleus. In elastic scattering, the angular distribution of the scattered protons is sensitive to the nuclear potential. Deviations from pure Rutherford scattering at certain energies and angles reveal the influence of the strong nuclear force.

Inelastic scattering experiments, where the proton excites the ⁹⁸Mo nucleus to a higher energy level, are crucial for studying the collective nature of these excitations. The differential cross-sections for inelastic scattering to specific excited states are related to the corresponding transition probabilities. For instance, the cross-section for exciting the first 2+ state is directly related to the B(E2; 0+ → 2+) value. Studies have been conducted to measure the cross-sections for proton scattering on natural molybdenum at various energies, providing insights into the onset of non-Rutherford scattering. researchgate.net

In-Beam Spectroscopy of Nuclei from this compound(O-16, xn) Reactions

Heavy-ion induced fusion-evaporation reactions, such as bombarding a ⁹⁸Mo target with an Oxygen-16 (¹⁶O) beam, are powerful tools for producing and studying neutron-deficient nuclei at high angular momentum. In these reactions, the ¹⁶O projectile fuses with the ⁹⁸Mo target to form a highly excited compound nucleus. This compound nucleus then de-excites by evaporating a number of neutrons (xn), leading to the formation of various residual nuclei.

By detecting the gamma rays emitted during the de-excitation of these residual nuclei in-beam (i.e., during the reaction), it is possible to study their nuclear structure, including high-spin states and rotational bands. The cross-sections for the production of specific evaporation residues depend on the beam energy and the number of evaporated neutrons. aps.orgepj-conferences.org

Photonuclear Reaction Yields on Molybdenum Isotopes Including this compound

Photonuclear reactions are crucial for understanding the giant dipole resonance and have applications in nucleosynthesis and the production of medical isotopes. aps.org Studies on stable molybdenum isotopes have determined the yields of various photonuclear reactions. For this compound, specific reactions leading to the formation of Niobium-95 have been identified. arxiv.org The interaction of γ-quanta with atomic nuclei often results in a broad maximum in the absorption cross-section known as a giant dipole resonance (GDR), which is a key mechanism in the formation of certain nuclei in nucleosynthesis. aps.org

The production of ⁹⁵Nb from natural molybdenum targets involves several photonuclear reactions with different molybdenum isotopes. The thresholds for these reactions on this compound and other isotopes are detailed below. arxiv.org

Table 1: Photonuclear Reactions on Molybdenum Isotopes for the Formation of ⁹⁵Nb

Reaction	Threshold Energy (Ethr)
⁹⁶Mo(γ, p)⁹⁵gNb	9.30 MeV
⁹⁷Mo(γ, np)⁹⁵gNb	16.12 MeV
⁹⁸Mo(γ, 2np)⁹⁵gNb	24.76 MeV

In experiments using bremsstrahlung endpoint energies up to 92.50 MeV on natural molybdenum targets, the ⁹⁸Mo(γ, 2np)⁹⁵Nb reaction has the highest cross-section in the energy range above 35 MeV. arxiv.org This is attributed to the high natural abundance of this compound (24.13%) and the significant cross-sections for this reaction channel. arxiv.org

Theoretical Nuclear Models Applied to this compound

To understand the observed properties of this compound, various theoretical nuclear models are employed. These models provide insights into the collective and single-particle degrees of freedom that govern its structure.

Collective and Shell Model Approaches for this compound States

The structure of this compound is influenced by its proximity to the Z=40 subshell closure, leading to the phenomenon of shape coexistence. arxiv.orgresearchgate.net This means that different configurations with distinct shapes can exist at similar energies. Theoretical studies suggest that for ⁹⁸Mo, a deformed shape is expected even at low excitation energies. researchgate.net

Calculations within the framework of the interacting boson model with configuration mixing suggest that shape coexistence plays a significant role in molybdenum isotopes. arxiv.org This involves considering both normal (0-particle-0-hole) and intruder (2-particle-2-hole) configurations. arxiv.org The interplay between these configurations gives rise to a complex spectrum of excited states. researchgate.net The structure of ⁹⁸Mo is considered to be similar to that of ⁹⁶Mo, exhibiting characteristics of emerging γ softness. researchgate.net

Interacting Boson Model (IBM-1) Predictions for this compound

The Interacting Boson Model (IBM) is a theoretical framework that describes the collective states of atomic nuclei by treating pairs of nucleons as bosons. ekb.eg The simplest version, IBM-1, does not distinguish between proton and neutron bosons. ekb.eg

Studies using the IBM-1 have been conducted to understand the nuclear structure of ⁹⁸Mo. tjpsj.orgresearchgate.net These investigations involve determining the best Hamiltonian structure to reproduce experimental data, such as energy levels and B(E2) transition probabilities. tjpsj.orgresearchgate.net The results indicate that the transition behavior of ⁹⁸Mo is close to the SU(5) dynamical symmetry, which corresponds to the limit of a spherical vibrator. tjpsj.orgresearchgate.net Good agreement has been found between the IBM-1 calculations and experimental data for the energy levels of the ground, beta, and gamma bands, as well as for B(E2) transitions. tjpsj.orgresearchgate.net An extended version of the IBM has also been developed to investigate cross-shell excitation effects in ⁹⁸Mo, incorporating both two-particle-two-hole and one-particle-one-hole excitations. researchgate.net

Resonance Phenomena in this compound

Resonance phenomena provide a powerful tool for probing the detailed structure of atomic nuclei. In this compound, both nuclear resonance effects in exotic atoms and isobaric analog resonances have been investigated.

E2 Nuclear Resonance Effects in Kaonic this compound

A nuclear E2 resonance effect can occur in kaonic atoms when the de-excitation energy of the kaon closely matches a nuclear excitation energy. infn.itinfn.it This resonance leads to a mixing of atomic and nuclear states and can cause an attenuation of specific atomic X-ray lines. infn.itinfn.it

In kaonic this compound, such a resonance is expected. infn.it The energy difference between the 6h and 4f atomic levels of the kaon is approximately 798.2 keV, which is very close to the nuclear excitation energy of the first 2+ state in ⁹⁸Mo at 787.4 keV. infn.it This condition facilitates the mixing of the |6h, 0+⟩ atomic-nuclear state with the |4f, 2+⟩ state through an electric quadrupole (E2) interaction. epj-conferences.org

An experiment to measure this effect in ⁹⁸Mo was performed in 1975, but the data collected was not sufficient to provide a conclusive result. infn.itepj-conferences.org Further investigation of this phenomenon could provide important information about the strong interaction between kaons and nuclei. infn.ituj.edu.pl

Table 2: Energies Involved in the E2 Nuclear Resonance in Kaonic ⁹⁸Mo

Parameter	Energy (keV)
Kaonic 6h → 4f transition energy	798.2

Isobaric Analog Resonances in this compound

Isobaric analog states are states in neighboring nuclei that have the same mass number and total isospin, but with a proton exchanged for a neutron. These states can be observed as sharp resonances in nuclear reactions.

Studies of proton elastic scattering on this compound have been used to investigate isobaric analog resonances in the compound nucleus Technetium-99. aps.org These resonances correspond to states in Molybdenum-99. The spectroscopic information obtained from these resonance studies, such as level separations and spectroscopic factors, shows remarkable agreement with data from (d,p) reactions on the same target, which populate the analog states in the target-plus-neutron system. aps.org

Molybdenum 98 in the Production of Medical Radioisotopes

Neutron Activation of Molybdenum-98 for Molybdenum-99 Production

The activation method involves irradiating a target containing 98Mo with neutrons inside a nuclear reactor. google.combanglajol.info This process transmutes the stable 98Mo into the radioactive 99Mo. wa.gov While it is a simpler process that generates less radioactive waste compared to uranium fission, it is generally not used for large-scale commercial production due to lower specific activity of the final product. pensoft.netiaea.org

The fundamental nuclear reaction for this production route is neutron capture, represented as 98Mo(n,γ)99Mo. epj-conferences.orgosti.gov In this process, a nucleus of 98Mo absorbs a neutron (n) and, in an excited state, emits a gamma ray (γ) to transition into a nucleus of 99Mo. osti.gov

The probability of this reaction occurring is defined by its neutron capture cross-section. For thermal neutrons, the cross-section for the 98Mo(n,γ)99Mo reaction is approximately 0.13 barns. nih.goviaea.org There are also significant resonance peaks in the epithermal energy region, notably around 12 eV and in the 0.4–10 keV range, which can be exploited to increase production. epj-conferences.org The relatively low thermal neutron cross-section is a key factor limiting the specific activity of 99Mo produced via this method compared to fission-based routes. nih.goviaea.org

The production of 99Mo via neutron activation is carried out in nuclear research reactors, which provide the necessary high flux of neutrons. osti.govnih.gov The target material is typically natural or enriched molybdenum, often in the form of molybdenum trioxide (MoO₃) powder or granules. banglajol.infoepj-conferences.org This target material is encapsulated in aluminum or quartz containers for irradiation. epj-conferences.org

To maximize the yield and specific activity of 99Mo, several irradiation parameters must be carefully optimized. Key factors include:

Neutron Flux: A higher neutron flux directly increases the production rate of 99Mo. osti.govosti.gov Reactors with high thermal and epithermal neutron fluxes are preferred. epj-conferences.orgosti.gov For example, a flux of at least 1x10¹² n/cm²-second is needed to produce 99Mo with a specific activity of at least 1 Ci/g. osti.gov

Irradiation Time: The amount of 99Mo produced increases with irradiation time until it approaches a saturation point, which is related to the 66-hour half-life of 99Mo. radiacode.comosti.gov Irradiation periods of about 5 to 7 days are common to achieve near-maximum production. epj-conferences.orgnih.gov Little is gained by irradiating for longer periods as the decay rate begins to match the production rate. osti.gov

Target Enrichment and Design: Using targets enriched in 98Mo, as opposed to natural molybdenum (which contains only about 24.13% 98Mo), significantly enhances the production efficiency. epj-conferences.orgnih.gov The geometry and design of the target are also crucial. osti.gov Optimizing the target design can improve neutron absorption and facilitate post-irradiation processing. epj-conferences.orgosti.gov Research has shown that modifying the design of irradiation capsules, for instance by including neutron-moderating materials like beryllium, can increase the specific activity of the produced 99Mo. epj-conferences.org

Comparison of this compound Based Production with Alternative Routes

The choice of production method for 99Mo involves a trade-off between efficiency, cost, waste management, and proliferation risks. The neutron activation of 98Mo is one of several available technologies. nih.govfoe.org.au

The primary alternative and the current "gold standard" for 99Mo production is the fission of Uranium-235 (235U) in a nuclear reactor. iaea.orgnih.gov A comparison reveals significant differences between the two methods.

Key Comparison Points:

Feature	98Mo Neutron Activation (98Mo(n,γ)99Mo)	235U Fission (235U(n,f)99Mo)
Reaction Cross-Section	Low (~0.13 barns for thermal neutrons). nih.goviaea.org	High (~584 barns total, with a ~6.1% fission yield for 99Mo, resulting in an effective cross-section of ~37 barns). nih.gov
Specific Activity	Low (e.g., 0.1-1 Ci/g). The product is not carrier-free, meaning it is mixed with unreacted 98Mo. pensoft.netgoogle.com	High (carrier-free). Can be two to four orders of magnitude higher than the neutron capture process. nih.gov
Proliferation Risk	Low. This method avoids the use of uranium, particularly highly enriched uranium (HEU).	Higher. Historically used HEU, though there is a global effort to convert to low-enriched uranium (LEU). nih.govfoe.org.aunih.gov
Radioactive Waste	Generates significantly less radioactive waste. iaea.org	Produces a large volume of highly radioactive fission product waste, complicating disposal. researchgate.net
Target & Processing	Simpler target and processing. iaea.org	Complex chemical processing is required to separate 99Mo from hundreds of other fission products. nih.goviaea.org

The low specific activity of 99Mo from neutron capture is a major drawback, as it would require redesigning the technetium generators currently used in hospitals. nih.gov

Besides reactor-based methods, accelerator-based technologies are being developed to produce 99Mo or 99mTc directly. These methods also utilize molybdenum isotopes, primarily Molybdenum-100 (100Mo). foe.org.auornl.gov

Electron Accelerators (Linacs): High-energy electrons from a linear accelerator can be used to produce high-energy photons (bremsstrahlung). These photons can then bombard a 100Mo target, inducing a (γ,n) reaction to produce 99Mo (100Mo(γ,n)99Mo). foe.org.aucern.ch Another approach uses the photoneutrons generated in heavy water to activate a 98Mo target via the (n,γ) reaction. cern.ch

Cyclotrons: Particle accelerators like cyclotrons can produce 99mTc directly by bombarding a 100Mo target with a proton beam, resulting in the 100Mo(p,2n)99mTc reaction. foe.org.auoecd-nea.org This is useful for local, on-demand production due to the short 6-hour half-life of 99mTc. ornl.govoecd-nea.org

These accelerator-based methods eliminate the need for nuclear reactors and uranium, thus avoiding proliferation risks and the issue of long-lived radioactive waste. foe.org.au

Challenges and Future Directions in this compound Based Molybdenum-99 Production

The production of Molybdenum-99 (Mo-99) via the neutron irradiation of this compound (Mo-98) targets presents a viable alternative to methods involving highly enriched uranium, thereby mitigating concerns related to nuclear proliferation. epj-conferences.org This production route, based on the ⁹⁸Mo(n,γ)⁹⁹Mo reaction, is noted for its lower production costs and reduced generation of radioactive waste. europa.eunorthstarnm.com However, several technical challenges must be addressed to optimize this pathway for reliable, large-scale Mo-99 supply. Key areas of focus include enhancing the specific activity of the produced Mo-99, developing efficient target recovery and recycling protocols, and advancing the chemical processing techniques for irradiated targets.

Achieving Desired Specific Activity of Molybdenum-99 from this compound Targets

A primary challenge in producing Mo-99 through neutron activation of Mo-98 is achieving a high specific activity. google.comresearchgate.net The specific activity, a measure of the radioactivity per unit mass of a substance, is crucial for the efficiency of technetium-99m (Tc-99m) generators used in medical diagnostics. nih.gov Mo-99 produced via the (n,γ) reaction typically has a low specific activity, often in the range of 1-10 Curies per gram (Ci/g), because the product contains a large amount of unreacted Mo-98. nih.goviaea.org This is significantly lower than the specific activity of fission-produced Mo-99, which can be several orders of magnitude higher. researchgate.netnih.gov

Several strategies are being explored to increase the specific activity of Mo-99 produced from Mo-98 targets:

Use of Enriched Mo-98 Targets: Utilizing targets enriched in Mo-98 (greater than 95% enrichment) instead of natural molybdenum (which contains about 24% Mo-98) can significantly increase the production yield and specific activity of Mo-99. nih.govresearchgate.net Replacing natural molybdenum with enriched Mo-98 can result in a four-fold improvement in production and specific activity. osti.gov

Optimization of Neutron Flux and Irradiation Conditions: The specific activity is dependent on the neutron flux in the reactor. iaea.org Research has shown that increasing the proportion of epithermal and thermal neutrons can enhance the production of Mo-99. epj-conferences.orgresearchgate.netepj-conferences.org This can be achieved by designing specialized irradiation capsules with materials that moderate neutrons. epj-conferences.orgresearchgate.netepj-conferences.org For instance, simulations and experiments have demonstrated that optimizing irradiation conditions can increase the specific activity of Mo-99 produced from both natural and enriched molybdenum. epj-conferences.orgresearchgate.net

Advanced Reactor and Accelerator Technologies: Research is ongoing into the use of reactors with higher neutron fluxes to boost Mo-99 production. nih.gov Additionally, alternative production methods, such as using accelerators, are being developed. One such project at Tomsk Polytechnic University aims to use both thermal and resonance neutrons to increase reaction cross-sections and achieve higher specific activity Mo-99. europa.eu They have reported achieving a specific activity of up to 15 Ci/g with the potential to reach 50 Ci/g or higher through further optimization. europa.eu

Table 1: Achieved and Targeted Specific Activity of Mo-99 from Mo-98

Production Method/Condition	Target Material	Achieved/Targeted Specific Activity (Ci/g)	Reference
Conventional Neutron Activation	Natural Molybdenum	0.2 - 1	iaea.org
Conventional Neutron Activation	Enriched Mo-98	1 - 10	nih.gov
Optimized Neutron Activation (WWR-K reactor)	Enriched Mo-98 (98.7%)	~11.4 (422 GBq/g)	epj-conferences.org
Tomsk Polytechnic University (IRT-T 6 reactor)	Enriched Mo-98	15 (achieved), >50 (target)	europa.eu

Target Recovery and Reuse in this compound Irradiation

The cost-effectiveness and sustainability of the Mo-98 based production route are heavily dependent on the ability to efficiently recover and reuse the valuable enriched Mo-98 target material. iaea.org Since only a small fraction of the Mo-98 is converted to Mo-99 during each irradiation cycle, recycling the unreacted target material is crucial. nih.gov

The process of target recovery involves several steps, beginning with the dissolution of the irradiated molybdenum targets. anl.gov After the Mo-99 is separated for medical use, the remaining solution, which is rich in Mo-98, undergoes further processing to recover the molybdenum in a form suitable for fabricating new targets. northstarnm.comanl.gov

Key aspects of target recovery and reuse include:

High Recovery Efficiency: High recovery rates are essential for the economic viability of the process. Research and development efforts have demonstrated the feasibility of recycling enriched Mo-98 targets with high efficiency. For example, a recovery rate of about 95% has been demonstrated at Argonne National Laboratory (ANL). nih.gov

Chemical Stability and Purity: The recycling process must ensure that the recovered molybdenum is of high chemical purity and suitable for repeated irradiations. anl.gov Impurities introduced from chemicals, equipment, or the laboratory environment during the recycling process can be a concern. anl.gov These impurities could form activation products during subsequent irradiations, potentially compromising the radionuclidic purity of the Mo-99 product. anl.gov

Process Robustness: The recycling process should be robust and allow for multiple cycles without significant degradation of the target material or the efficiency of Mo-99 production. Studies have shown that multiple irradiations can be performed on target solutions without negatively affecting the ability to extract molybdenum, indicating the feasibility of multiple recycles. nih.gov NorthStar Medical Radioisotopes has implemented a system where nonactivated Mo-98 is recovered from various points in their production stream for reuse in manufacturing new targets. northstarnm.com

Table 2: Key Metrics in Mo-98 Target Recycling

Parameter	Reported Value/Finding	Significance	Reference
Recovery Efficiency	~95% demonstrated at ANL	High recovery is crucial for the economic viability of using expensive enriched Mo-98.	nih.gov
Recycling Method	Solvent extraction (MOEX process)	An alternative to labor-intensive precipitation methods, potentially reducing corrosive waste.	anl.govresearchgate.net
Purity of Recycled Mo	High purification from potassium and other elements observed with ~98% recovery yields.	Prevents the introduction of impurities that could affect the quality of the final Mo-99 product.	anl.govresearchgate.net
Multiple Recycle Feasibility	Multiple irradiations performed on target solutions without affecting Mo extraction.	Demonstrates the robustness of the target material and recycling process for sustained production.	nih.gov

Advancements in Chemical Processing of Irradiated this compound Targets

The chemical processing of irradiated Mo-98 targets is a critical step that involves dissolving the target and separating the desired Mo-99 from the bulk of the unreacted Mo-98 and any impurities. northstarnm.comanl.gov Advancements in this area are focused on improving the efficiency, speed, and environmental friendliness of the separation process.

The typical process begins with the dissolution of the molybdenum target, often using hydrogen peroxide. anl.gov Following dissolution, various chemical separation techniques are employed to isolate the Mo-99.

Recent advancements and ongoing research in the chemical processing of irradiated Mo-98 targets include:

Solvent Extraction Techniques: The Molybdenum Solvent Extraction (MOEX) process is being developed as an alternative to precipitation methods for recovering enriched molybdenum from spent generator solutions. anl.govresearchgate.net This technique uses tri-n-butyl phosphate (B84403) to extract molybdenum, which is then stripped into an ammonium (B1175870) hydroxide (B78521) solution. anl.gov This method has shown high recovery yields of approximately 98% and good purification from contaminants. researchgate.net

Selective Precipitation: Selective precipitation is another method used for separation. For instance, α-benzoinoxime can be used to selectively precipitate molybdenum from the solution containing the dissolved target. sckcen.be

Chromatographic Separation: Anion exchange chromatography is a technique used to separate molybdenum and iodine radionuclides from other elements present in the dissolved target solution. researchgate.net In this process, Mo-99 can be selectively eluted from a resin column. researchgate.net Researchers are also investigating the use of novel sorbent materials, such as Self-Assembled Monolayers on Mesoporous Supports (SAMMS), to effectively load Mo-99 from aqueous solutions for use in Tc-99m generators. osti.gov

Dry Chemical Processing: A dry-chemical technique utilizing the chemical and physical properties of fluorides is in the early stages of development for the separation of molybdenum. europa.eu This method offers a potential alternative to the more common aqueous processing techniques.

Isotopic Enrichment and Material Science of Molybdenum 98

Techniques for Molybdenum-98 Isotopic Enrichment

The enrichment of this compound (⁹⁸Mo) from its natural abundance is a critical step for its various applications, particularly in the production of medical isotopes. Several techniques have been developed and are under investigation to achieve high isotopic purity. These methods leverage subtle differences in the physical and chemical properties of molybdenum isotopes.

Anion-Exchange Chromatography for Molybdenum Isotope Enrichment

Anion-exchange chromatography has been explored as a laboratory-scale method for the isotopic enrichment of molybdenum. This technique relies on the principle of an equilibrium isotope effect, where different isotopes exhibit slight variations in their affinity for the stationary phase (anion-exchange resin) versus the mobile phase (eluting solution). rsc.orgrsc.org

During the process, a solution containing molybdenum is passed through a column packed with a strongly basic anion-exchange resin. rsc.org Research has shown that heavier molybdenum isotopes tend to be preferentially eluted from the resin. This results in an enrichment of heavier isotopes, such as ⁹⁸Mo, at the front of the moving adsorption band and a depletion at the rear. rsc.orgrsc.org The separation is driven by the exchange of molybdenum chloride anions between the mobile phase and the resin. rsc.org

Studies have quantified the efficiency of this method. The separation factor (α), which is the ratio of the isotopic ratio in the resin to that in the solution, has been determined to be 0.99998 per atomic mass unit. rsc.orgrsc.org The height equivalent to a theoretical plate (HETP), a measure of the column's efficiency, was calculated to be as low as 0.25 mm. rsc.orgrsc.org

Despite the demonstrated potential, achieving significant enrichment levels with anion-exchange chromatography is a laborious and challenging process. rsc.orgrsc.org It has been estimated that to increase the isotopic abundance of ⁹⁸Mo from 98.2% to 99.9%, the molybdenum adsorption band would need to travel over a distance of at least 400 meters through the resin column. rsc.orgrsc.org This highlights the practical limitations of this technique for large-scale production.

Parameter	Finding	Source(s)
Separation Principle	Equilibrium isotope effect between dissolved and resin-bound molybdenum. Heavier isotopes are preferentially eluted.	rsc.orgrsc.org
Separation Factor (α)	0.99998 per atomic mass unit	rsc.orgrsc.org
HETP	0.25 mm	rsc.orgrsc.org
Practical Limitation	Estimated 400-meter column migration needed to enrich ⁹⁸Mo from 98.2% to 99.9%.	rsc.orgrsc.org

Electromagnetic Isotope Separation (EMIS) for this compound

Electromagnetic Isotope Separation (EMIS) is a physical method that separates isotopes based on their mass-to-charge ratio. In an EMIS system, the element to be separated, in this case molybdenum, is first vaporized and then ionized to create a beam of positively charged ions. ornl.gov This ion beam is accelerated and passed through a strong magnetic field. ornl.govinl.gov

The magnetic field deflects the ions into curved paths. Since each molybdenum isotope has a slightly different mass (e.g., ⁹⁸Mo vs. ⁹⁵Mo), their trajectories will have different radii of curvature. ornl.gov This allows the separated isotopes to be collected in distinct pockets or on specially designed collectors. inl.govnstri.ir The technology is highly flexible and can be adapted to separate isotopes across the periodic table, with the process of switching from one element to another taking only a matter of weeks. ornl.gov

After separation, the enriched ⁹⁸Mo is deposited, often on the internal surface of a graphite (B72142) collector. nstri.ir A crucial part of the process is the subsequent recovery and chemical purification of the enriched material. This involves steps such as:

Mechanically scraping the metallic ⁹⁸Mo deposit from the collector. nstri.ir

Removing the graphite by burning it in an oxygen atmosphere, which converts the molybdenum into molybdenum trioxide (MoO₃). nstri.ir

Dissolving the MoO₃ in an ammonia (B1221849) solution. nstri.ir

Purifying the solution to remove impurities like iron. nstri.ir

Precipitating a molybdenum organometallic complex, which is then ignited to yield the final high-purity ⁹⁸MoO₃ product. nstri.ir

This process has been successfully used to obtain ⁹⁸MoO₃ with a chemical purity of 97.44%. nstri.ir EMIS is particularly suited for producing small quantities (milligram-to-gram scale) of isotopes with very high enrichment levels. ornl.gov

Potential of Gas Centrifugation for this compound Enrichment

Gas centrifugation is a proven and efficient technology for large-scale isotope separation, most notably used for uranium enrichment. orano.group This method is also highly suitable for enriching molybdenum isotopes, including ⁹⁸Mo. orano.grouposti.gov The process requires a gaseous form of the element, and for molybdenum, the compound molybdenum hexafluoride (MoF₆) is used. orano.grouposti.gov

In this process, MoF₆ gas is fed into a series of rapidly spinning centrifuges. osti.gov The immense centrifugal force pushes the heavier molecules (containing heavier isotopes like ⁹⁸Mo and ¹⁰⁰Mo) toward the outer wall of the centrifuge, while the lighter molecules (containing isotopes like ⁹²Mo and ⁹⁴Mo) remain closer to the center. osti.gov This creates a radial concentration gradient of the isotopes.

By cascading numerous centrifuges together, this small single-stage separation effect can be amplified to achieve very high levels of isotopic enrichment. orano.group Companies like Orano have adapted the technology and expertise developed over decades for uranium enrichment to produce stable isotopes. orano.group Using state-of-the-art gas centrifugation technology, it is possible to enrich any of molybdenum's seven natural isotopes to levels as high as 98%. orano.group This method offers a reliable and efficient pathway for the industrial-scale production of enriched ⁹⁸Mo. orano.group

High-Purity this compound Material Development for Research Applications

The development of high-purity, enriched this compound is primarily driven by its critical role in nuclear medicine. The most significant research application is its use as a target material for the production of Molybdenum-99 (⁹⁹Mo), the parent isotope of Technetium-99m (⁹⁹ᵐTc). tandfonline.comnih.gov ⁹⁹ᵐTc is the most widely used radioisotope in diagnostic nuclear medicine, accounting for approximately 80% of all procedures. djs.si

Traditionally, ⁹⁹Mo has been produced by the fission of highly enriched uranium (HEU), which poses nuclear proliferation and security concerns. tandfonline.comresearchgate.net A key alternative and more proliferation-resistant method is the neutron capture reaction on an enriched ⁹⁸Mo target (⁹⁸Mo(n,γ)⁹⁹Mo). nih.gov This process is considered more environmentally friendly compared to HEU-based production. tandfonline.com

For this application, the starting material must have a very high isotopic purity of ⁹⁸Mo to maximize the production yield of ⁹⁹Mo and minimize the generation of other isotopic impurities. Furthermore, high chemical purity is essential to prevent the introduction of contaminants that could affect the quality of the final medical product. stardustpowder.com The electronic properties of molybdenum, and thus its performance in various applications, are highly dependent on its purity. stardustpowder.com For example, in the electronics industry, purity levels of 99.99% (4N) to 99.999% (5N) are often required. stardustpowder.com

Beyond its use in ⁹⁹Mo production, high-purity molybdenum materials are employed in a range of advanced technological fields where their unique properties are advantageous. These include:

Sputtering Targets: Used for depositing thin molybdenum films in the manufacturing of flat-panel displays and solar cells. stardustpowder.complansee.com

Electronics: Utilized for semiconductor base plates and high-density integrated circuits. stardustpowder.complansee.com

High-Temperature Applications: Employed in components for high-temperature furnaces due to its high melting point (2620 °C) and strength. plansee.com

The development of high-purity ⁹⁸Mo leverages purification techniques that produce molybdenum powder with minimal contaminants, ensuring its suitability for critical research and high-tech applications. stardustpowder.com

Application Area	Role of High-Purity ⁹⁸Mo	Required Purity	Source(s)
Nuclear Medicine	Target material for producing ⁹⁹Mo via neutron capture, as an alternative to HEU fission.	High isotopic and chemical purity	tandfonline.comnih.gov
Electronics	Sputtering targets for flat-panel displays, solar cells, and integrated circuits.	Chemical purity of 99.99% (4N) to 99.999% (5N)	stardustpowder.complansee.com
High-Temperature Systems	Components for furnaces, leveraging high melting point and strength.	High chemical purity	plansee.com

Molybdenum 98 in Isotope Geochemistry and Environmental Tracing

Molybdenum Isotope Systematics in Geological Processes

The isotopic composition of molybdenum, particularly the ratio of ⁹⁸Mo to ⁹⁵Mo (expressed as δ⁹⁸Mo), varies depending on the geochemical processes it undergoes. This variation provides valuable insights into a range of geological phenomena.

In marine environments, the isotopic fractionation of molybdenum is significantly influenced by redox conditions. awi.de Under oxic conditions, the dissolved form of molybdenum, molybdate (B1676688) (MoO₄²⁻), can be adsorbed by iron (Fe) and manganese (Mn) (oxyhydr)oxides. awi.de During this process, lighter isotopes are preferentially adsorbed, leading to an enrichment of heavier isotopes, including ⁹⁸Mo, in the seawater. frontiersin.org The extent of this fractionation can vary, with adsorption onto manganese oxides resulting in a more significant isotopic shift compared to iron oxides. geomar.de

In anoxic and sulfidic (euxinic) environments, the geochemistry of molybdenum changes dramatically. In the presence of hydrogen sulfide (B99878) (H₂S), molybdate is converted to thiomolybdates (MoS₄²⁻). awi.deresearchgate.net When the concentration of dissolved sulfide is high enough (around 11 µM), this conversion is nearly complete, and molybdenum is efficiently removed from the water column into the sediments with minimal isotopic fractionation. awi.dempg.de Consequently, the δ⁹⁸Mo value of these sediments can reflect the isotopic composition of the contemporaneous seawater. geomar.de However, if the sulfide concentration is low, the thiolation is incomplete, leading to isotopic fractionation and a wider range of δ⁹⁸Mo values in the sediments. researchgate.net

Post-depositional processes, also known as diagenesis, can alter the original molybdenum isotope signature in sediments. awi.de For instance, the dissolution of Fe-Mn (oxyhydr)oxides in reducing sediments can release isotopically light molybdenum back into the porewater. scispace.com

Table 1: Molybdenum Isotope Fractionation in Marine Environments

The sensitivity of molybdenum isotopes to redox conditions makes them a valuable proxy for reconstructing the oxygen levels of past oceans (paleoredox). researchgate.net By analyzing the δ⁹⁸Mo of ancient marine sediments, particularly organic-rich black shales, geochemists can infer the extent of anoxic and euxinic conditions in the ancient ocean. geoscienceworld.org

The fundamental principle is that widespread euxinia would lead to the near-quantitative removal of molybdenum from seawater into sediments, resulting in a sedimentary δ⁹⁸Mo signature that mirrors that of the global ocean at the time. geomar.de A global ocean with extensive anoxia would have a lower δ⁹⁸Mo value compared to the modern, well-oxygenated ocean (which has a δ⁹⁸Mo of approximately +2.34‰). frontiersin.orggeochemicalperspectivesletters.org Therefore, lower δ⁹⁸Mo values in ancient black shales can indicate periods of widespread ocean anoxia. geoscienceworld.org

However, the interpretation of the sedimentary δ⁹⁸Mo record is not always straightforward. For a black shale to be a reliable recorder of the global seawater δ⁹⁸Mo, it must have been deposited under persistently euxinic conditions to ensure quantitative molybdenum removal without significant fractionation. geoscienceworld.org If local conditions were only intermittently euxinic or suboxic (low oxygen but not sulfidic), the sedimentary δ⁹⁸Mo might not accurately reflect the global ocean value. geoscienceworld.org Therefore, independent paleoredox indicators are often used to verify the depositional environment. geoscienceworld.org

Molybdenum isotopes are also a promising tool for studying high-temperature geological processes, such as those occurring in magmatic systems and subduction zones. copernicus.org Subduction zones are areas where one tectonic plate moves under another, carrying oceanic crust and sediments into the Earth's mantle.

Volcanic rocks from island arcs, which form above subduction zones, often have higher δ⁹⁸Mo values than rocks from the depleted mantle. copernicus.orggeoscienceworld.org This enrichment in heavy molybdenum isotopes is attributed to the addition of fluids released from the subducting slab. copernicus.orgeuropa.eu These fluids are thought to be enriched in heavy molybdenum isotopes, leaving the residual subducting slab isotopically light. europa.eu

The δ⁹⁸Mo values in arc volcanic rocks can vary systematically across the arc. For example, lavas from the volcanic front, closer to the subduction trench, often have higher δ⁹⁸Mo values compared to those from the back-arc region. goettingen-research-online.dejst.go.jp This variation is interpreted as a result of the progressive dehydration of the subducting slab, with the initial fluids released at shallower depths being more enriched in heavy molybdenum. jst.go.jp In contrast, some back-arc lavas show very low δ⁹⁸Mo values, which may indicate the melting of the residual, isotopically light subducted slab at greater depths. geoscienceworld.org

Table 2: Typical δ⁹⁸Mo Values in Subduction Zone Settings

Molybdenum can be a contaminant of concern in mining regions. researchgate.net The stable isotopes of molybdenum, including ⁹⁸Mo, can be used to trace the processes that control its mobility and attenuation (removal from solution) in mine waste environments. researchgate.netnih.gov

In mining environments, the primary source of molybdenum is often the mineral molybdenite (MoS₂). usask.ca The weathering of molybdenite releases molybdenum into the surrounding water. The isotopic composition of this dissolved molybdenum can then be altered by various geochemical processes.

One of the main processes controlling molybdenum attenuation in oxic mine drainage is adsorption onto iron (oxyhydr)oxides. researchgate.netusask.ca This process preferentially removes lighter molybdenum isotopes from the water, leading to an enrichment of heavier isotopes, including ⁹⁸Mo, in the remaining dissolved molybdenum. researchgate.net Therefore, an increase in the δ⁹⁸Mo of mine drainage water can indicate that molybdenum is being attenuated through adsorption. researchgate.netzarmesh.com Studies have shown that this adsorption process is accompanied by an isotopic fractionation of approximately 1‰. researchgate.netnih.gov

In anoxic mine tailings drainage, molybdenum mobility can be enhanced due to the dissolution of iron (oxyhydr)oxides, which are important surfaces for molybdenum adsorption. usask.ca In such environments, there is often limited molybdenum attenuation and isotopic fractionation. researchgate.netnih.gov

Methane (B114726) seeps on the seafloor are unique environments that can significantly influence local geochemistry. researchgate.net Recent studies have shown that these environments can be a sink for molybdenum, and the isotopic composition of molybdenum in seep sediments can provide insights into the processes occurring there. researchgate.netresearchgate.net

The δ⁹⁸Mo in methane seep sediments is controlled by two main factors: the sulfidic state of the environment and the source of the molybdenum. researchgate.netgeoscienceworld.org In strongly sulfidic environments associated with intense methane seepage, molybdenum can be efficiently removed from seawater, leading to sediments with high δ⁹⁸Mo values that are close to the seawater value. researchgate.net

However, if there is a significant "Fe-Mn shuttle," where iron and manganese (oxyhydr)oxides from shallower, oxic waters are transported to the deeper, sulfidic seep environment, the δ⁹⁸Mo of the sediments can be much lighter. researchgate.net This is because these oxides carry isotopically light molybdenum, which is then released and incorporated into the seep sediments. researchgate.net In environments with weak methane seepage and low sulfidity, the δ⁹⁸Mo of the sediments tends to be light, similar to the upper continental crust. researchgate.netgeoscienceworld.org

Extremely low δ⁹⁸Mo values, as low as -4.59‰, have been reported in the chitinous tubes of tubeworms from methane seeps. geoscienceworld.orgifremer.fr This suggests that biological processes related to nitrogen metabolism may also play a role in molybdenum isotope fractionation in these specialized environments. geoscienceworld.orgifremer.fr

Isotope Fractionation Mechanisms Involving Molybdenum-98

The fractionation of molybdenum isotopes, including ⁹⁸Mo, is driven by a variety of mechanisms that are primarily controlled by redox conditions and the chemical form of molybdenum.

Under oxic conditions, the primary mechanism for molybdenum isotope fractionation is adsorption onto the surfaces of manganese and iron (oxyhydr)oxides. frontiersin.orggeomar.de This is an equilibrium fractionation process where the lighter isotopes of molybdenum are preferentially bound to the mineral surfaces. awi.de The magnitude of this fractionation is dependent on the mineralogy, with manganese oxides causing a larger isotopic shift than iron oxides. geomar.de

In reducing environments, the key fractionation mechanism is related to the conversion of molybdate (MoO₄²⁻) to thiomolybdates (MoS₄²⁻) in the presence of sulfide. awi.de When sulfide levels are high enough for this reaction to go to completion, there is little to no isotopic fractionation. awi.de However, at lower sulfide concentrations, the incomplete conversion of molybdate to thiomolybdates results in significant equilibrium isotope fractionation. researchgate.net

In high-temperature environments like porphyry copper-molybdenum deposits, Rayleigh fractionation can occur during the precipitation of molybdenite (MoS₂) from a fluid. geoscienceworld.orgresearchgate.net Molybdenite preferentially incorporates the lighter molybdenum isotopes, causing the residual fluid to become progressively enriched in heavier isotopes like ⁹⁸Mo over time. geoscienceworld.orgresearchgate.net Conversely, processes like intensive boiling can cause the vapor phase to become enriched in heavy molybdenum, leaving the residual liquid isotopically lighter. geoscienceworld.orgresearchgate.net

Biological processes can also lead to molybdenum isotope fractionation. geomar.de For example, the uptake of molybdenum by organisms and its incorporation into enzymes can favor certain isotopes, although the specific mechanisms are still an area of active research. ifremer.frgeomar.de

Table 3: Chemical Compounds and PubChem CIDs

Equilibrium Isotope Effects in Chemical Exchange Reactions

Equilibrium isotope effects in chemical exchange reactions involving molybdenum isotopes, including ⁹⁸Mo, are foundational to their application in geochemistry. These effects arise from the slight differences in the vibrational energies of molecules containing different isotopes, leading to an unequal distribution of isotopes between two or more chemical species at equilibrium. Heavier isotopes like ⁹⁸Mo tend to accumulate in the chemical species where they are most strongly bound.

A notable example of equilibrium isotope effects is observed during anion-exchange chromatography. In such systems, an equilibrium is established between dissolved and resin-bound chemical forms of molybdenum. rsc.orgresearchgate.net Studies have shown that heavier molybdenum isotopes are preferentially eluted from the resin, leading to their enrichment at the front of the elution band. rsc.orgresearchgate.net This phenomenon is attributed to an equilibrium isotope effect where the separation factor (α), a measure of the degree of fractionation, is slightly different from unity. For instance, in one study, the separation factor between resin-bound and solution-phase molybdenum was determined to be 0.99998 per atomic mass unit. rsc.orgresearchgate.net

The magnitude of this fractionation is dependent on the chemical species involved and the temperature of the system. djs.si For example, the choice of eluting solution in chromatography, such as nitric acid versus hydrochloric acid, can influence the direction of isotope fractionation. researchgate.net Generally, equilibrium isotope effects decrease as the temperature increases. fiveable.me

The adsorption of molybdenum onto the surfaces of manganese (Mn) and iron (Fe) oxides is another critical process governed by equilibrium isotope fractionation. researchgate.net Lighter molybdenum isotopes are preferentially adsorbed onto these metal oxides, leaving the surrounding water enriched in heavier isotopes like ⁹⁸Mo. This process is a significant factor in controlling the isotopic composition of molybdenum in the oceans. researchgate.netgeologyscience.ru The fractionation is believed to result from a change in the coordination environment of molybdenum, from a tetrahedral MoO₄²⁻ species in solution to an octahedral coordination upon adsorption. jst.go.jp

Mass-Dependent and Mass-Independent Fractionation of Molybdenum Isotopes

The fractionation of molybdenum isotopes, including ⁹⁸Mo, is categorized into two main types: mass-dependent and mass-independent fractionation.

Mass-Dependent Fractionation (MDF) is the more common type and is directly proportional to the difference in the masses of the isotopes. jst.go.jp In MDF, the fractionation between two isotopes is approximately half the fractionation between one of them and a third isotope with a similar mass difference. This predictable relationship is observed in most terrestrial and low-temperature geological processes.

The processes described in the previous section, such as chemical exchange reactions and adsorption, are prime examples of mass-dependent fractionation. rsc.orgresearchgate.net For instance, the isotopic composition of molybdenum in seawater shows a clear linear correlation with atomic mass, which is a hallmark of mass-dependent fractionation. jst.go.jpiaea.org The δ⁹⁸Mo value, which represents the per mille deviation of the ⁹⁸Mo/⁹⁵Mo ratio of a sample from a standard, is a key parameter used to quantify this fractionation. The adsorption of molybdenum onto manganese oxides can cause a fractionation (Δ⁹⁸Mo solution-Mn oxides) of 2.7‰ to 3.2‰. researchgate.net

Interactive Data Table: Mass-Dependent Fractionation of Molybdenum Isotopes

Process	Fractionation Factor (α)	δ⁹⁸Mo (‰) of Adsorbed Phase	Environment
Anion-Exchange Chromatography	0.99998 (per amu) rsc.orgresearchgate.net	Varies with eluent researchgate.net	Laboratory
Adsorption onto Mn oxides	~1.0018 geologyscience.ru	Lighter than solution	Marine Sediments researchgate.netgeologyscience.ru
Adsorption onto Fe oxides	-	~1.0 to 2.6‰ lighter than solution researchgate.net	Marine Sediments researchgate.net

Mass-Independent Fractionation (MIF) , on the other hand, is any fractionation that does not follow the predictable mass-dependent relationship. MIF is less common in terrestrial systems and is often associated with nucleosynthetic processes (the formation of elements in stars) or specific chemical reactions involving nuclear properties other than mass, such as the nuclear field shift effect. researchgate.netnih.gov

While MIF of molybdenum is primarily of interest in cosmochemistry for studying the origins of materials in the solar system, it is crucial to accurately correct for any potential analytical artifacts that could mimic MIF signals. nih.govcaltech.edu Some studies have explored the possibility of MIF occurring during chemical exchange reactions, for instance, with crown ethers, and have linked these effects to the nuclear field shift theory. researchgate.net However, in the context of environmental tracing using anion-exchange chromatography, studies have found no evidence of mass-independent fractionation of molybdenum. rsc.orgresearchgate.net It is important to note that improper correction for mass-dependent fractionation during analysis can lead to spurious mass-independent anomalies. caltech.edursc.org

Advanced Analytical Methodologies for Molybdenum 98 Isotopic Analysis

Mass Spectrometric Techniques

Mass spectrometry is the cornerstone of isotopic analysis, providing the means to separate and quantify isotopes based on their mass-to-charge ratio. For molybdenum, several high-precision techniques have been developed and refined over the years.

Thermal Ionization Mass Spectrometry (TIMS) of Molybdenum Isotopes (P-TIMS and N-TIMS)

Thermal Ionization Mass Spectrometry (TIMS) is a highly precise technique for isotope ratio measurements. Molybdenum isotopes have been analyzed using both positive thermal ionization mass spectrometry (P-TIMS) and negative thermal ionization mass spectrometry (N-TIMS). nih.gov

In P-TIMS, positive ions (Mo⁺) are generated by heating the sample on a metal filament. However, N-TIMS has emerged as a preferred method for high-precision molybdenum analysis, offering more stable signal intensities and a lower likelihood of isobaric interferences compared to P-TIMS. nih.gov In N-TIMS, molybdenum is ionized as the negative trioxide species (MoO₃⁻). nih.govresearchgate.net This is typically achieved using a double-filament assembly where the molybdenum sample is loaded onto a rhenium filament. researchgate.net

A significant advantage of N-TIMS is its higher sensitivity for elements like molybdenum that readily form negative oxyanions. nih.gov However, this method requires meticulous correction for interferences from oxides containing heavier oxygen isotopes. nih.gov Modern N-TIMS instruments can perform in situ measurements of oxygen isobars, allowing for real-time monitoring and correction of the oxygen isotopic composition during the analysis. nih.govresearchgate.net This capability, combined with the use of high-ohm resistors in the detector system, has significantly improved the precision of molybdenum isotope ratio measurements. nih.govresearchgate.net For instance, the long-term external reproducibility of the ⁹⁷Mo/⁹⁶Mo ratio, using ⁹⁸Mo/⁹⁶Mo for fractionation correction, has been reported to be as low as ±5.4 ppm (2 standard deviations). nih.govresearchgate.net

Reported Reproducibility of Molybdenum Isotope Ratios by N-TIMS nih.govresearchgate.net

Isotope Ratio	Reproducibility (2SD, ppm)
⁹²Mo/⁹⁶Mo	±107
⁹⁴Mo/⁹⁶Mo	±37
⁹⁵Mo/⁹⁶Mo	±23
⁹⁷Mo/⁹⁶Mo	±5.4
¹⁰⁰Mo/⁹⁶Mo	±32

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for Molybdenum Isotope Ratios

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is another powerful technique for high-precision isotope ratio analysis. psu.edu It combines a high-efficiency inductively coupled plasma source for ionization with a magnetic sector multi-collector mass spectrometer for simultaneous measurement of different isotope beams. psu.edu This method is widely used for analyzing molybdenum isotopes in both terrestrial and cosmochemical materials. nih.gov

MC-ICP-MS offers robust and efficient ionization for a wide range of elements, including molybdenum. To achieve the highest precision and accuracy, MC-ICP-MS measurements of molybdenum isotopes are almost always performed using a double-spike technique to correct for instrumental mass bias. capes.gov.brresearchgate.net This approach allows for the precise determination of molybdenum isotopic compositions, with external reproducibility for the ⁹⁸Mo/⁹⁵Mo ratio reported at approximately 0.06 per mil (2 standard deviations). researchgate.net The technique is sensitive, requiring as little as ~1 microgram of molybdenum for high-precision results. researchgate.net

Femtosecond Laser Ablation MC-ICP-MS for In Situ Molybdenum Isotope Analysis

Femtosecond Laser Ablation Multi-Collector Inductively Coupled Plasma Mass Spectrometry (fs-LA-MC-ICP-MS) is a state-of-the-art technique for in situ isotopic analysis, allowing for the direct measurement of isotope ratios within solid samples at a micro-scale. rsc.orggeologyscience.ru This method connects a femtosecond laser ablation system to an MC-ICP-MS, enabling the analysis of minerals like molybdenite without the need for sample dissolution. rsc.org

The use of a femtosecond laser minimizes thermal effects and matrix-dependent fractionation during ablation, which is a significant advantage over nanosecond lasers. rsc.org Research has been conducted to optimize laser parameters such as fluence, repetition rate, and spot size to ensure accurate and precise molybdenum isotope measurements. rsc.org Studies have shown that while laser repetition rate has a negligible effect, laser fluence and signal intensity can slightly influence the precision of δ⁹⁸Mo. rsc.org The accuracy of this in situ method has been validated by comparing results for natural molybdenite samples with those obtained by the conventional solution nebulization MC-ICP-MS, showing excellent agreement within analytical uncertainty. rsc.org This technique provides a powerful tool for investigating fine-scale isotopic variations in minerals, offering insights into mineralization processes. rsc.org

Optimal Laser Parameters for In Situ Mo Isotope Analysis in Molybdenite rsc.org

Parameter	Value
Repetition Rate	10 Hz
Spot Size	20 µm
Fluence	1 J cm⁻²

Sample Preparation and Chemical Separation for Molybdenum-98 Isotopic Analysis

Before isotopic analysis by mass spectrometry, molybdenum must be chemically separated and purified from the sample matrix. This step is crucial to remove isobaric interferences (isotopes of other elements with the same mass as molybdenum isotopes, such as zirconium and ruthenium) and matrix elements that can suppress the molybdenum ion signal. researchgate.net

Anion Exchange Chromatographic Procedures for Molybdenum Purification

Anion exchange chromatography is the most common method for the separation and purification of molybdenum from geological and cosmochemical samples. nih.govresearchgate.net These procedures typically involve one, two, or even three stages of column chemistry to achieve the high purity required for precise isotopic analysis. nih.govresearchgate.net

A widely used resin for this purpose is the Eichrom AG 1-X8 anion exchange resin. nih.gov The process involves dissolving the sample and loading it onto the column in a specific acid mixture. The matrix elements are washed away with various acid eluents, after which the purified molybdenum is collected. For example, a two-stage procedure can effectively separate molybdenum from silicate (B1173343) and metal matrices. nih.gov The first column separates molybdenum from the bulk of the matrix, and a second, smaller column is used to further purify the molybdenum fraction. nih.gov It has been demonstrated that ion-exchange chromatography can itself induce mass-dependent fractionation of molybdenum isotopes if the recovery of molybdenum is not quantitative. researchgate.net Therefore, careful calibration of the chemical procedure is essential, or a correction method such as the double-spike technique must be employed.

Double-Spike Method for Instrumental Mass Bias Correction

The double-spike method is a powerful technique used to correct for isotopic fractionation that occurs during both chemical purification and instrumental analysis (mass bias). researchgate.netrsc.org This is considered the most rigorous approach for obtaining accurate isotope ratio data. rsc.org

The method involves adding a "spike," which is an artificial mixture of two enriched isotopes of molybdenum (e.g., ⁹⁷Mo and ¹⁰⁰Mo or ⁹²Mo and ⁹⁸Mo), to the sample prior to any chemical processing. capes.gov.brgeologyscience.rursc.org Because the spike isotopes are chemically identical to the sample isotopes, they experience the same fractionation during the separation and analysis process. rsc.org By measuring the altered isotopic ratios in the spiked sample, it is possible to precisely calculate and correct for all mass-dependent fractionation that occurred after the spike was added. researchgate.net This technique effectively separates the natural isotopic fractionation present in the sample from the artificial fractionation induced by the analytical procedure. researchgate.net The use of a double spike is particularly advantageous as it obviates the need for 100% yield during chemical separation, a condition that is often difficult to achieve in practice for a wide range of sample types. rsc.org

Data Processing and Quality Assurance in this compound Isotope Measurements

Precision and Accuracy Assessment of this compound Isotope Ratios

The reliability of scientific interpretations based on this compound (⁹⁸Mo) isotopic data hinges on the precision and accuracy of the measurements. Various analytical techniques and data processing methods are employed to ensure high-quality results.

Precision refers to the reproducibility of a measurement. In the context of ⁹⁸Mo isotope ratio analysis, it is typically assessed through repeated measurements of a single sample or a standard solution. The precision of Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for molybdenum isotope analysis has been significantly enhanced by the use of double-spike techniques. lgcstandards.comgreyhoundchrom.comThese methods can achieve a precision in the range of ±0.02 to ±0.03 per atomic mass unit (amu). lgcstandards.comFor instance, long-term external reproducibility for δ⁹⁸/⁹⁵Mo measurements of standards has been reported to be as good as 0.05‰. greyhoundchrom.comnist.govIn contrast, the standard-sample bracketing (SSB) technique, while simpler, may offer slightly lower precision for natural samples due to matrix effects. lgcstandards.comNegative Thermal Ionization Mass Spectrometry (N-TIMS) is another high-precision technique, with reported long-term external reproducibility of ±5.4 ppm for the ⁹⁷Mo/⁹⁶Mo ratio. scispace.com The following table provides examples of reported precision for molybdenum isotope ratio measurements from various studies.

Table 1: Reported Precision in Molybdenum Isotope Ratio Measurements

Analytical Technique	Isotope Ratio	Reported Precision (2σ)	Reference
DS-MC-ICP-MS	δ⁹⁸/⁹⁵Mo	0.05‰	nist.gov
DS-MC-ICP-MS	δ⁹⁸/⁹⁵Mo	0.06‰
DS-MC-ICP-MS	δ⁹⁸/⁹⁵Mo	0.10‰
N-TIMS	⁹⁷Mo/⁹⁶Mo	±5.4 ppm	scispace.com
SSB-MC-ICP-MS	⁹⁷Mo/⁹⁵Mo	±0.25‰	lgcstandards.com

Accuracy , on the other hand, refers to the closeness of a measured value to the true or accepted value. The accuracy of ⁹⁸Mo isotope ratio measurements is often validated by analyzing certified reference materials with known isotopic compositions. nist.govThe double-spike method is instrumental in improving accuracy as it corrects for both laboratory-induced and instrumental mass fractionation. greyhoundchrom.comInter-laboratory comparison studies are also crucial for assessing and ensuring the accuracy and comparability of data generated by different research groups using various analytical methods. These studies have been instrumental in resolving discrepancies in reported δ⁹⁸Mo values for common reference materials and have led to the recommendation of a universal zero-delta reference material to harmonize data reporting across the scientific community.

Reference Materials and Calibration Standards for this compound Isotope Studies

The use of well-characterized reference materials and calibration standards is fundamental to achieving accurate and comparable this compound (⁹⁸Mo) isotope data. These materials are essential for calibrating analytical instruments, validating analytical methods, and for the normalization of isotopic data to a common scale.

The primary and most widely accepted reference material for molybdenum isotope studies is the NIST SRM 3134 Molybdenum Standard Solution, provided by the National Institute of Standards and Technology. This standard is often used to define the zero point of the delta scale (δ⁹⁸Mo) for reporting molybdenum isotope ratios. For instance, δ⁹⁸Mo values of samples are typically reported relative to the ⁹⁸Mo/⁹⁵Mo ratio of NIST SRM 3134.

In addition to the primary standard, a variety of geological and in-house reference materials are used for quality control and to ensure data accuracy. These include:

Geological Reference Materials: These are natural materials, such as rocks and sediments, that have been characterized for their elemental and isotopic compositions by multiple laboratories. Examples include the United States Geological Survey (USGS) reference materials like BHVO-2 (basalt), BIR-1 (basalt), AGV-2 (andesite), and SDO-1 (shale). nist.gov* Seawater Reference Materials: Seawater, such as IAPSO standard seawater, is often used as a reference material due to its relatively homogeneous molybdenum isotopic composition. * In-house Standards: Many laboratories develop their own in-house molybdenum standard solutions, which are carefully calibrated against primary reference materials like NIST SRM 3134. These are used for routine instrument calibration and performance monitoring.

The following table summarizes the reported δ⁹⁸Mo values for some commonly used reference materials, normalized to NIST SRM 3134.

Table 2: δ⁹⁸Mo Values of Common Reference Materials (relative to NIST SRM 3134)

Reference Material	Material Type	Reported δ⁹⁸/⁹⁵Mo (‰)	Reference(s)
NIST SRM 3134	Solution	0
IAPSO Seawater	Seawater	+2.09 ± 0.10
SDO-1	Shale	+0.80 ± 0.14
BHVO-2	Basalt	-0.06 ± 0.02	nist.gov
BIR-1	Basalt	-0.13 ± 0.02	nist.gov
AGV-2	Andesite	-0.18 ± 0.01	nist.gov
BCR-2	Basalt	-0.04 ± 0.10	greyhoundchrom.com
JMC 726	Mo Rod	-0.45 ± 0.06
SCP Science-PlasmaCal	Solution	-0.42 ± 0.05

Conclusion and Future Research Perspectives on Molybdenum 98

Summary of Key Research Contributions of Molybdenum-98 Studies

Research centered on this compound has been instrumental in the advancement of nuclear medicine, primarily through its role as a precursor in the production of Technetium-99m (Tc-99m), the most widely used medical radioisotope for diagnostic imaging. europa.eunorthstarnm.com

The fundamental process involves the neutron activation of this compound to produce Molybdenum-99 (⁹⁹Mo). This is achieved through the nuclear reaction ⁹⁸Mo(n,γ)⁹⁹Mo, where a ⁹⁸Mo nucleus captures a neutron and subsequently emits gamma radiation to become ⁹⁹Mo. epj-conferences.orgresearchgate.net ⁹⁹Mo, with a half-life of 66 hours, then decays into the metastable isomer Technetium-99m (⁹⁹ᵐTc). europa.eu

Key research in this area has focused on optimizing the production of ⁹⁹Mo from ⁹⁸Mo. Studies have investigated the influence of neutron energy spectra on the reaction cross-section. It has been shown that the use of resonance neutrons can significantly enhance the yield of ⁹⁹Mo. researchgate.nettenmak.gov.tr The thermal neutron activation cross-section for the ⁹⁸Mo(n,γ)⁹⁹Mo reaction is approximately 0.13 barns, while the resonance integral is significantly higher at 6.9 barns. researchgate.netfrontiersin.org This has led to research on tailoring neutron fluxes in reactors to maximize the efficiency of ⁹⁹Mo production.

Furthermore, the use of enriched ⁹⁸Mo targets, with abundances exceeding 98%, has been a significant area of research. tenmak.gov.tr Enriched targets lead to a higher specific activity of the produced ⁹⁹Mo, which is a critical factor for the performance of ⁹⁹Mo/⁹⁹ᵐTc generators. northstarnm.comepj-conferences.org Research has demonstrated that irradiating enriched ⁹⁸Mo targets can increase the production of ⁹⁹Mo by a factor of three compared to using natural molybdenum targets. northstarnm.com

Emerging Research Frontiers for this compound

The future of this compound research is focused on enhancing the security and sustainability of the ⁹⁹Mo/⁹⁹ᵐTc supply chain and exploring novel applications.

A primary frontier is the continued development and optimization of non-uranium-based ⁹⁹Mo production methods. Historically, a significant portion of the global ⁹⁹Mo supply was derived from the fission of highly enriched uranium (HEU), a process that generates substantial radioactive waste and carries nuclear proliferation concerns. europa.eunih.gov The use of ⁹⁸Mo as a target for neutron activation offers a more environmentally benign and secure alternative. northstarnm.com

Current and future research is directed towards several key areas:

Advanced Reactor Technology: The design and construction of new research reactors, such as the University of Missouri's NextGen MURR, are underway. world-nuclear-news.org These reactors are specifically designed to optimize the irradiation of ⁹⁸Mo targets for medical isotope production. world-nuclear-news.org

Novel Activation Techniques: Early-stage research is exploring innovative methods to increase the specific activity of ⁹⁹Mo produced from ⁹⁸Mo. One such technique involves the use of nanopowder ⁹⁸Mo targets and the Szilard-Chalmers effect, which could potentially yield a higher specific activity of ⁹⁹Mo. europa.eu

Accelerator-Based Production: While the primary route from ⁹⁸Mo is neutron activation, research into alternative accelerator-based methods for producing medical isotopes continues. This includes investigating other molybdenum isotopes, but the infrastructure and expertise developed around molybdenum targets are relevant. For instance, accelerators can be used to produce neutrons for the ⁹⁸Mo(n,γ)⁹⁹Mo reaction.

The following table summarizes key research findings related to this compound:

Research Area	Key Findings	References
⁹⁹Mo Production	This compound is a stable precursor for Molybdenum-99 via the ⁹⁸Mo(n,γ)⁹⁹Mo reaction.	epj-conferences.orgresearchgate.net
Production Optimization	The use of resonance neutrons significantly increases the effective cross-section of the ⁹⁸Mo(n,γ)⁹⁹Mo reaction, enhancing ⁹⁹Mo yield.	researchgate.nettenmak.gov.tr
Enriched Targets	Using enriched this compound targets (up to 98.6%) can increase the specific activity of the produced ⁹⁹Mo.	northstarnm.comtenmak.gov.tr
Non-Uranium Production	Production of ⁹⁹Mo from ⁹⁸Mo is a key non-uranium-based method, reducing radioactive waste and proliferation risks.	northstarnm.comworld-nuclear-news.org
Geological Applications	The isotopic ratio δ⁹⁸/⁹⁵Mo in minerals like molybdenite provides insights into ore formation processes and paleoceanographic redox conditions.	researchgate.netgeoscienceworld.org
Astrophysical Studies	Molybdenum isotope anomalies in meteorites, including ⁹⁸Mo, help constrain the evolution of the solar nebula and the origin of the Earth.	geochemicalperspectivesletters.orgnih.gov

Interdisciplinary Impact of this compound Research

The significance of this compound extends beyond nuclear medicine into geology, astrophysics, and materials science.

In geology , the stable isotopic composition of molybdenum, specifically the ratio of ⁹⁸Mo to ⁹⁵Mo (expressed as δ⁹⁸/⁹⁵Mo), serves as a powerful tracer for understanding a variety of geological processes. researchgate.netunige.ch Studies of δ⁹⁸/⁹⁵Mo in molybdenites (MoS₂) have been used to track the evolution of ore-forming fluids and the processes of mineral deposition. researchgate.net Furthermore, the analysis of molybdenum isotopes in sedimentary rocks provides crucial information about the redox conditions of ancient oceans, with shifts in δ⁹⁸/⁹⁵Mo values indicating changes from oxic to anoxic or euxinic (sulfidic) environments. geoscienceworld.orgresearchgate.net

In the field of astrophysics and cosmochemistry , the isotopic composition of molybdenum in meteorites, including this compound, provides fundamental insights into the formation and early evolution of the Solar System. geochemicalperspectivesletters.org The distinct molybdenum isotopic signatures observed in different meteorite groups and their components, such as calcium-aluminum-rich inclusions (CAIs), have revealed the heterogeneous distribution of presolar materials within the protoplanetary disk. geochemicalperspectivesletters.orgnih.gov These studies help to constrain the timeline of Solar System formation and identify the building blocks of planets. nih.gov

Q & A

Q. What are the established methods for producing Molybdenum-98 with high isotopic purity for neutron capture studies?

Mo-98 is typically enriched via gas centrifugation or electromagnetic separation. To ensure isotopic purity (>99%), researchers employ:

• Mass spectrometry (MS) for isotopic ratio validation, coupled with inductively coupled plasma optical emission spectroscopy (ICP-OES) to detect elemental impurities .
• Neutron activation analysis (NAA) post-irradiation to quantify trace contaminants (e.g., Mo-92 or Mo-100) that may interfere with neutron capture efficiency .
• Batch consistency protocols : Replicate analyses across multiple production cycles to confirm stability in isotopic composition .

Q. What analytical techniques are critical for characterizing Mo-98 isotopic composition and ensuring batch consistency?

• Thermal ionization mass spectrometry (TIMS) provides high-precision isotopic ratios, with detection limits <0.01% for non-target molybdenum isotopes .
• X-ray diffraction (XRD) and scanning electron microscopy (SEM) assess crystallographic and morphological stability of Mo-98 targets pre-/post-irradiation .
• Quality control workflows : Use certified reference materials (CRMs) like NIST SRM 3134 for calibration and interlaboratory validation .

Q. How should researchers design experiments to validate Mo-98 target integrity under prolonged neutron irradiation?

• Thermal stability testing : Irradiate Mo-98 oxide (MoO₃) pellets in a reactor under controlled flux (e.g., 10¹⁴ n·cm⁻²·s⁻¹) and monitor structural degradation via thermogravimetric analysis (TGA) .
• Post-irradiation examination (PIE) : Use gamma spectroscopy to quantify Mo-99 activation products and identify isotopic shifts caused by neutron flux gradients .
• Statistical replication : Conduct triplicate irradiations with varying durations (e.g., 24–120 hours) to model decay kinetics and target fatigue .

Advanced Research Questions

Q. How can researchers optimize neutron irradiation parameters to maximize Mo-99 yield while minimizing isotopic impurities?

• Flux-density modeling : Use Monte Carlo simulations (e.g., MCNP or Serpent codes) to predict spatial neutron flux variations in reactor cores and optimize target positioning .
• Isotopic depletion analysis : Track Mo-98→Mo-99 conversion efficiency via time-resolved gamma spectrometry , adjusting irradiation duration to balance yield against co-production of Mo-101 (t₁/₂ = 14.6 min) .
• Parametric studies : Compare yields across flux densities (10¹³–10¹⁵ n·cm⁻²·s⁻¹) and temperatures (20–300°C) to identify thresholds for target decomposition .

Q. What methodological challenges arise when reconciling discrepancies in published data on Mo-98 neutron capture cross-sections?

• Cross-section normalization : Calibrate measurements against standard reference reactions (e.g., Au-197(n,γ)) to account for detector efficiency variations .
• Uncertainty propagation analysis : Apply the Kaye & Luby method to quantify systematic errors in flux monitoring and sample geometry .
• Data harmonization : Use meta-analysis frameworks (e.g., PRISMA guidelines) to aggregate datasets from IAEA and OECD/NEA databases, resolving outliers through Bayesian statistics .

Q. What innovative approaches exist to improve separation efficiency of Mo-99 from irradiated Mo-98 targets while maintaining radionuclidic purity?

• Chromatographic optimization : Test sorbents like nanostructured alumina (γ-Al₂O₃) with modified pore sizes (5–50 nm) to enhance Mo-99 adsorption capacity (>25 mg/g) and reduce technetium breakthrough .
• Solvent extraction systems : Evaluate methyl ethyl ketone (MEK)-based protocols for selective Mo-99 elution, minimizing co-elution of Re-188 (a Tc-99m decay byproduct) .
• In-line monitoring : Integrate scintillation detectors into separation columns for real-time activity profiling, enabling dynamic adjustment of eluent pH and flow rates .

Methodological Guidance for Data Analysis

• Contradiction resolution : Apply Bland-Altman plots to compare conflicting datasets on neutron capture yields, identifying bias sources (e.g., flux calibration errors) .
• Ethical considerations : Adhere to radiation safety protocols (e.g., ALARA principles) when handling high-activity Mo-98 targets, with institutional review board (IRB) approval for human-derived samples .
• Reproducibility : Archive raw neutron flux data, irradiation parameters, and chromatographic profiles in FAIR-aligned repositories (e.g., Zenodo) for independent validation .